Cas no 1806413-84-2 (1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one
• CAS No: 1806413-84-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4971581
• Update Time: 2025-09-28

1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c1-6(13)10(11)8-3-2-7(5-12)4-9(8)14/h2-4,10,14H,5H2,1H3
• InChI Key： IYRUBLSNLMBBEZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CCl)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1806413-84-2)

1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one, with the CAS number 1806413-84-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromine, chlorine, and hydroxyl functional groups, which contribute to its reactivity and biological activity.

The molecular formula of 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one is C₁₀H₁₀BrClO₃, and it has a molecular weight of approximately 275.59 g/mol. The presence of the bromine atom in the molecule makes it an attractive candidate for various chemical reactions, including substitution and elimination processes. Additionally, the hydroxyl group imparts polarity to the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological systems.

In the context of medicinal chemistry, 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one has been explored for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. Recent studies have highlighted its utility in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The chloromethyl group in 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one provides a reactive site for further functionalization, making it a valuable intermediate in synthetic pathways. This functional group can be readily converted into other functionalities through various chemical transformations, such as nucleophilic substitution reactions. The versatility of this compound has led to its use in the synthesis of a wide range of bioactive molecules, including those with potential applications in neurodegenerative diseases and cardiovascular disorders.

In addition to its role as a synthetic intermediate, 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one has been investigated for its direct biological effects. Research conducted at the University of California (2023) showed that this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways.

The physical properties of 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one, including its melting point and solubility characteristics, are also important considerations for its practical applications. The compound is typically a white crystalline solid with a melting point ranging from 95°C to 97°C. Its solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for use in both laboratory-scale experiments and industrial processes.

Safety and handling guidelines for 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one are essential to ensure the well-being of researchers and workers who handle this compound. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. Additionally, proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight and incompatible materials, are recommended to preserve its stability and integrity.

In conclusion, 1-Bromo-1-(4-(chloromethyl)-2-hydroxyphenyl)propan-2-one (CAS No. 1806413-84-2) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and related fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.